Cas no 85979-59-5 (2-chloro-4-(4-fluorophenyl)pyrimidine)
2-Chloro-4-(4-fluorophenyl)pyrimidine is a halogenated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a chloro substituent at the 2-position and a 4-fluorophenyl group at the 4-position, making it a versatile intermediate for further functionalization. The compound is particularly valuable in Suzuki-Miyaura and other cross-coupling reactions, enabling the synthesis of complex heterocyclic systems. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor this compound for its role in developing biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its well-defined reactivity profile and compatibility with diverse reaction conditions.
85979-59-5 structure
Product Name:2-chloro-4-(4-fluorophenyl)pyrimidine
CAS No:85979-59-5
MF:C10H6ClFN2
MW:208.61944437027
MDL:MFCD00982612
CID:1026906
PubChem ID:610372
Update Time:2025-06-07
2-chloro-4-(4-fluorophenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-(4-fluoro-phenyl)-pyrimidine
- 2-chloro-4-(4-fluorophenyl)pyrimidine
- DGTAWQNEBOGYLH-UHFFFAOYSA-N
- Q63392624
- 3406AC
- AB07894
- 4-(4-fluorophenyl)-2-chloropyrimidine
- 4-(4-fluorophenyl)-2-chloro-pyrimidine
- Pyrimidine, 2-chloro-4-(4-fluorophenyl)-
- ST2404310
- CS-0060243
- EN300-3493368
- DS-2541
- 85979-59-5
- MFCD00982612
- F16677
- A863369
- Z1258932171
- DTXSID10346204
- SCHEMBL446173
- AKOS015947198
- DB-355605
-
- MDL: MFCD00982612
- Inchi: 1S/C10H6ClFN2/c11-10-13-6-5-9(14-10)7-1-3-8(12)4-2-7/h1-6H
- InChI Key: DGTAWQNEBOGYLH-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(C2C=CC(=CC=2)F)=N1
Computed Properties
- Exact Mass: 208.02000
- Monoisotopic Mass: 208.0203541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 2.9
Experimental Properties
- PSA: 25.78000
- LogP: 2.93610
2-chloro-4-(4-fluorophenyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124050-1g |
2-chloro-4-(4-fluorophenyl)pyrimidine |
85979-59-5 | 95+% | 1g |
$316 | 2021-08-05 | |
| Chemenu | CM124050-5g |
2-chloro-4-(4-fluorophenyl)pyrimidine |
85979-59-5 | 95+% | 5g |
$948 | 2021-08-05 | |
| Fluorochem | 231159-250mg |
2-Chloro-4-(4-fluoro-phenyl)-pyrimidine |
85979-59-5 | 95% | 250mg |
£101.00 | 2022-02-28 | |
| Fluorochem | 231159-1g |
2-Chloro-4-(4-fluoro-phenyl)-pyrimidine |
85979-59-5 | 95% | 1g |
£270.00 | 2022-02-28 | |
| Fluorochem | 231159-5g |
2-Chloro-4-(4-fluoro-phenyl)-pyrimidine |
85979-59-5 | 95% | 5g |
£807.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM734-50mg |
2-chloro-4-(4-fluorophenyl)pyrimidine |
85979-59-5 | 97% | 50mg |
311.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM734-200mg |
2-chloro-4-(4-fluorophenyl)pyrimidine |
85979-59-5 | 97% | 200mg |
774.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM734-1g |
2-chloro-4-(4-fluorophenyl)pyrimidine |
85979-59-5 | 97% | 1g |
2323.0CNY | 2021-07-12 | |
| Chemenu | CM124050-250mg |
2-chloro-4-(4-fluorophenyl)pyrimidine |
85979-59-5 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM124050-1g |
2-chloro-4-(4-fluorophenyl)pyrimidine |
85979-59-5 | 95%+ | 1g |
$*** | 2023-05-29 |
2-chloro-4-(4-fluorophenyl)pyrimidine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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